Cas no 2731006-92-9 (1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine dihydrochloride)

• Product Name: 1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine dihydrochloride
• CAS No: 2731006-92-9
• MF: C₁₂H₁₇Cl₂F₃N₂
• MW: 317.177991628647
• CID: 5570284
• PubChem ID: 165593222
• Update Time: 2025-06-10

1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(trifluoromethyl)phenyl]piperidin-4-amine dihydrochloride
• Z5372069027
• 2731006-92-9
• EN300-37110063
• 1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine dihydrochloride

• Inchi： 1S/C12H15F3N2.2ClH/c13-12(14,15)9-1-3-11(4-2-9)17-7-5-10(16)6-8-17;;/h1-4,10H,5-8,16H2;2*1H
• InChI Key： PKSBSUINIIKKHJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(C1C=CC(=CC=1)N1CCC(CC1)N)(F)F

Computed Properties

• Exact Mass: 316.0720884g/mol
• Monoisotopic Mass: 316.0720884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine dihydrochloride

Introduction to 1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine dihydrochloride (CAS No. 2731006-92-9)

1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine dihydrochloride, identified by its CAS number 2731006-92-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class of heterocyclic amines, characterized by its nitrogen-containing seven-membered ring structure, which is a common motif in many biologically active molecules. The presence of a trifluoromethyl group at the para position of the phenyl ring and the amine functionality at the 4-position of the piperidine ring contributes to its unique physicochemical properties and potential biological activities.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various in vitro and in vivo experimental applications. This solubility profile is particularly advantageous for pharmacokinetic studies, where accurate dissolution and absorption rates are critical for evaluating drug efficacy and safety. The compound’s molecular structure also suggests potential interactions with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with higher precision. Studies have indicated that the trifluoromethyl group can enhance metabolic stability by preventing unwanted hydrolysis or oxidation, a property that is highly desirable in drug design. Additionally, the electron-withdrawing nature of the trifluoromethyl group can influence the electronic distribution across the molecule, potentially affecting its interactions with enzymes and receptors.

In the context of modern drug discovery, 1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine dihydrochloride has been explored as a potential scaffold for developing novel therapeutic agents. Its structural features align well with several pharmacophores that are known to exhibit activity against various diseases, including neurological disorders and cancer. For instance, piperidine derivatives have shown promise in modulating neurotransmitter systems, while trifluoromethyl-containing compounds are often associated with enhanced binding to biological targets due to their lipophilicity and metabolic stability.

One particularly intriguing area of research involves the investigation of this compound’s potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, most notably cancer. By modifying the structure of 1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine dihydrochloride, researchers aim to develop molecules that can selectively inhibit specific kinases without affecting others, thereby minimizing side effects. Preliminary studies have suggested that derivatives of this compound may exhibit potent inhibitory activity against certain kinases while maintaining good selectivity.

The synthesis of 1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the piperidine ring followed by functionalization at the 4-position with an amine group. The introduction of the trifluoromethyl group is often achieved through halogenation followed by metal-catalyzed cross-coupling reactions. The final step involves converting the free amine into its dihydrochloride salt to improve solubility and stability.

Evaluation of the pharmacological properties of this compound has been conducted using both in vitro and in vivo models. In vitro assays have revealed that it can interact with various biological targets, including receptors and enzymes, although further studies are needed to fully elucidate its mechanism of action. In vivo studies have provided preliminary evidence suggesting potential therapeutic effects in animal models of disease. These findings are encouraging but require confirmation through more extensive clinical trials before any therapeutic applications can be considered.

The safety profile of 1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine dihydrochloride is another critical aspect that needs thorough evaluation. As with any chemical entity intended for use in pharmaceutical applications, it must be rigorously tested for toxicity, genotoxicity, and other adverse effects. Preliminary toxicology studies have not revealed any major concerns at moderate doses, but long-term studies are necessary to assess potential cumulative effects or delayed adverse reactions.

The growing interest in fluorinated compounds stems from their unique properties that can enhance drug-like characteristics such as bioavailability, metabolic stability, and binding affinity. The trifluoromethyl group, in particular, is known to increase lipophilicity and resistance to metabolic degradation, making it a valuable feature in drug design. As computational methods improve, virtual screening approaches are being increasingly employed to identify promising candidates like 1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine dihydrochloride for further experimental validation.

In conclusion,1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine dihydrochloride (CAS No. 2731006-92-9) represents a compelling subject for pharmaceutical research due to its structural features and potential biological activities. Its unique combination of a piperidine core with a trifluoromethyl-substituted phenyl ring offers several advantages for drug development. While significant research remains to be conducted before it can be translated into clinical use, preliminary findings suggest that this compound may play a valuable role in addressing unmet medical needs.